Cas no 153247-40-6 (Amyloid beta-Protein (16-20) trifluoroacetate salt)

• Product Name: Amyloid beta-Protein (16-20) trifluoroacetate salt
• CAS No: 153247-40-6
• MF: C₃₅H₅₂N₆O₆
• MW: 652.82398891449
• CID: 136051
• PubChem ID: 9852568
• Update Time: 2025-05-23

Amyloid beta-Protein (16-20) trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,L-lysyl-L-leucyl-L-valyl-L-phenylalanyl-
• [beta]-Amyloid (16-20)
• Amyloid β -Protein (16-20)
• H-LYS-LEU-VAL-PHE-PHE-OH
• KLVFF
• LYS-LEU-VAL-PHE-PHE
• β-Amyloid (16-20)
• BETA-AMYLOID (16-20)
• AMyloid b-Protein (16-20)
• AMYLOID BETA-PROTEIN (16-20)
• AMYLOID-BETA PROTEIN (16-20), HUMAN, MOUSE, RAT
• HY-P5124
• CS-0774329
• 153247-40-6
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoic acid
• Amyloid beta-Protein (16-20) trifluoroacetate salt

• Inchi： 1S/C35H52N6O6/c1-22(2)19-27(38-31(42)26(37)17-11-12-18-36)33(44)41-30(23(3)4)34(45)39-28(20-24-13-7-5-8-14-24)32(43)40-29(35(46)47)21-25-15-9-6-10-16-25/h5-10,13-16,22-23,26-30H,11-12,17-21,36-37H2,1-4H3,(H,38,42)(H,39,45)(H,40,43)(H,41,44)(H,46,47)/t26-,27-,28-,29-,30-/m0/s1
• InChI Key： SICITCLFXRGKJW-IIZANFQQSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CCCCN)N)=O)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)C(C)C

Computed Properties

• Exact Mass: 652.39500
• Monoisotopic Mass: 652.39483340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 24
• Complexity: 995
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 206Ų

Experimental Properties

• PSA: 205.74000
• LogP: 4.61820

Amyloid beta-Protein (16-20) trifluoroacetate salt Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Amyloid beta-Protein (16-20) trifluoroacetate salt

Recent Advances in the Study of Amyloid beta-Protein (16-20) trifluoroacetate salt and Its Implications for Alzheimer's Disease Research

The compound with CAS number 153247-40-6, known as Amyloid beta-Protein (16-20) trifluoroacetate salt, has garnered significant attention in recent years due to its potential role in Alzheimer's disease (AD) research. This peptide fragment, derived from the amyloid beta-protein (Aβ), is critical for understanding the aggregation mechanisms of Aβ, which is a hallmark of AD pathology. Recent studies have focused on elucidating the structural and functional properties of this fragment, as well as its interactions with other biomolecules, to develop novel therapeutic strategies.

One of the key findings in recent research is the role of Amyloid beta-Protein (16-20) trifluoroacetate salt in the nucleation and propagation of Aβ aggregation. Studies using nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations have revealed that this fragment adopts a β-sheet conformation, which is essential for the formation of toxic oligomers and fibrils. These insights have provided a deeper understanding of the early stages of Aβ aggregation, which could be targeted for therapeutic intervention.

In addition to its structural role, Amyloid beta-Protein (16-20) trifluoroacetate salt has been investigated for its potential as a biomarker for AD. Recent clinical studies have explored the correlation between the levels of this fragment in cerebrospinal fluid (CSF) and the progression of AD. Preliminary results suggest that elevated levels of this peptide may be associated with increased cognitive decline, making it a promising candidate for early diagnosis and monitoring of the disease.

Another area of interest is the development of inhibitors targeting the aggregation of Amyloid beta-Protein (16-20) trifluoroacetate salt. Several small molecules and peptides have been designed to disrupt the β-sheet interactions of this fragment, thereby preventing the formation of toxic aggregates. Recent in vitro and in vivo studies have shown that these inhibitors can significantly reduce Aβ aggregation and mitigate its neurotoxic effects, offering potential avenues for AD treatment.

Despite these advancements, challenges remain in translating these findings into clinical applications. The stability and bioavailability of Amyloid beta-Protein (16-20) trifluoroacetate salt and its inhibitors need to be optimized for therapeutic use. Furthermore, the specificity of these compounds for Aβ aggregates, without interfering with other physiological processes, must be carefully evaluated to avoid off-target effects.

In conclusion, the study of Amyloid beta-Protein (16-20) trifluoroacetate salt (153247-40-6) has provided valuable insights into the mechanisms of Aβ aggregation and its implications for AD. Ongoing research aims to leverage these findings for the development of diagnostic tools and therapeutic agents, bringing us closer to effective treatments for this devastating disease.